Cas no 2639464-54-1 (ethyl 5-(4-amino-3,5-dimethyl-1H-pyrazol-1-yl)methylthiophene-2-carboxylate)

• Product Name: ethyl 5-(4-amino-3,5-dimethyl-1H-pyrazol-1-yl)methylthiophene-2-carboxylate
• CAS No: 2639464-54-1
• MF: C₁₃H₁₇N₃O₂S
• MW: 279.357981443405
• CID: 5666415
• PubChem ID: 165903492
• Update Time: 2023-11-27

ethyl 5-(4-amino-3,5-dimethyl-1H-pyrazol-1-yl)methylthiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2639464-54-1
• EN300-27730597
• ethyl 5-[(4-amino-3,5-dimethyl-1H-pyrazol-1-yl)methyl]thiophene-2-carboxylate
• ethyl 5-(4-amino-3,5-dimethyl-1H-pyrazol-1-yl)methylthiophene-2-carboxylate

• Inchi： 1S/C13H17N3O2S/c1-4-18-13(17)11-6-5-10(19-11)7-16-9(3)12(14)8(2)15-16/h5-6H,4,7,14H2,1-3H3
• InChI Key： CVBDPLNUOKDVOM-UHFFFAOYSA-N
• SMILES： S1C(C(=O)OCC)=CC=C1CN1C(C)=C(C(C)=N1)N

Computed Properties

• Exact Mass: 279.10414797g/mol
• Monoisotopic Mass: 279.10414797g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 98.4Ų